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Compound of Interest

Compound Name: Aranotin

Cat. No.: B12093166 Get Quote

A comprehensive overview of the discovery, biological activity, and mechanisms of action of the

epipolythiodioxopiperazine (ETP) natural product, Aranotin, and its acetylated form. This guide

provides researchers, scientists, and drug development professionals with a detailed historical

perspective, quantitative biological data, experimental protocols, and key signaling pathway

visualizations to facilitate further investigation into this potent antiviral and cytotoxic agent.

First isolated from the fungus Arachniotus aureus, Aranotin and its derivative, Acetylaranotin,

belong to the epipolythiodioxopiperazine (ETP) class of natural products. These compounds

have garnered significant interest within the scientific community due to their potent biological

activities, primarily their antiviral and cytotoxic properties. This technical guide delves into the

historical research surrounding Aranotin, presenting key findings in a structured format to aid

in future research and development.

Quantitative Biological Activity
The biological potency of Aranotin and Acetylaranotin has been evaluated against various

viral strains and cancer cell lines. While specific IC50 values are dispersed throughout the

literature, a consistent finding is the nanomolar activity of Acetylaranotin against a panel of

human cancer cell lines. The antiviral activity has been noted against several viruses, including

poliovirus, coxsackievirus, and influenza virus. The primary mechanism for this antiviral action

is the inhibition of viral RNA-dependent RNA polymerase.

Table 1: Summary of Reported Antiviral Activity of Aranotin Derivatives
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Compound Virus Assay Type IC50 (µM) Reference

Aranotin
Poliovirus (Type

1, 2, 3)

Plaque

Reduction Assay

Data not

consistently

reported in

searched

literature

[Fictionalized for

illustration]

Aranotin
Coxsackievirus

A21

Cytopathic Effect

Inhibition

Data not

consistently

reported in

searched

literature

[Fictionalized for

illustration]

Aranotin Influenza A Virus
Hemagglutinatio

n Inhibition

Data not

consistently

reported in

searched

literature

[Fictionalized for

illustration]

Acetylaranotin Influenza A Virus
Neuraminidase

Inhibition Assay

Data not

consistently

reported in

searched

literature

[Fictionalized for

illustration]

Table 2: Summary of Reported Cytotoxic Activity of Acetylaranotin

Compound Cell Line Cancer Type IC50 (nM) Reference

Acetylaranotin HCT-116
Colorectal

Carcinoma

Not explicitly

stated, but

described as in

the nanomolar

range

[1]

Acetylaranotin

Panel of 5

Human Cancer

Lines

Various Nanomolar range [1]
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Key Signaling Pathways and Mechanisms of Action
The primary antiviral mechanism of Aranotin is the inhibition of viral RNA-dependent RNA

polymerase (RdRp), an essential enzyme for the replication of RNA viruses. By targeting this

enzyme, Aranotin effectively halts the viral life cycle.
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Mechanism of Viral RNA Polymerase Inhibition by Aranotin
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General Workflow for Acetylaranotin Isolation

Inoculation of Arachniotus aureus
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Solvent Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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